Cas no 10067-18-2 (Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)-)

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)- structure
10067-18-2 structure
Product Name:Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)-
CAS No:10067-18-2
MF:C15H16O3
MW:244.285744667053
CID:182154
Update Time:2025-04-19

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)-
    • (3aR,8aS,9aR)-5,8a-dimethyl-3-methylidene-3a,4,9,9a-tetrahydrobenzo[f][1]benzofuran-2,6-dione
    • yomogin
    • Inchi: 1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10,13H,1,6-7H2,2-3H3/t10-,13-,15-/m1/s1
    • InChI Key: ONPJVBQNWRHOKG-WDBKCZKBSA-N
    • SMILES: O1C(C(=C)[C@H]2CC3=C(C)C(C=C[C@]3(C)C[C@@H]12)=O)=O

Computed Properties

  • Exact Mass: 244.109944g/mol
  • Monoisotopic Mass: 244.109944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 244.28g/mol
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,8a,9,9a-tetrahydro-5,8a-dimethyl-3-methylene-, (3aR,8aS,9aR)- Related Literature

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